Cas no 2697156-37-7 (4-bromo-2-(methyl-d3)oxazole)

• Product Name: 4-bromo-2-(methyl-d3)oxazole
• CAS No: 2697156-37-7
• MF: C₄H₄BrNO
• MW: 165.003145217896
• CID: 6826528
• PubChem ID: 172403390
• Update Time: 2025-02-26

4-bromo-2-(methyl-d3)oxazole Chemical and Physical Properties

Names and Identifiers

• 2697156-37-7
• CS-24696
• 4-bromo-2-(methyl-d3)oxazole

• Inchi： 1S/C4H4BrNO/c1-3-6-4(5)2-7-3/h2H,1H3/i1D3
• InChI Key： KBTACCRQDCKTJZ-FIBGUPNXSA-N
• SMILES： BrC1=COC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 163.96646Da
• Monoisotopic Mass: 163.96646Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų